Cas no 2228604-29-1 (4-(2,4,6-trihydroxyphenyl)butan-2-one)

• Product Name: 4-(2,4,6-trihydroxyphenyl)butan-2-one
• CAS No: 2228604-29-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5971150
• PubChem ID: 165612720
• Update Time: 2025-06-07

4-(2,4,6-trihydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trihydroxyphenyl)butan-2-one
• 2228604-29-1
• EN300-1735844

• Inchi： 1S/C10H12O4/c1-6(11)2-3-8-9(13)4-7(12)5-10(8)14/h4-5,12-14H,2-3H2,1H3
• InChI Key： MSTKUCTYDFHBJM-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CCC(C)=O)O)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives

Additional information on 4-(2,4,6-trihydroxyphenyl)butan-2-one

Chemical Profile of 4-(2,4,6-trihydroxyphenyl)butan-2-one (CAS No. 2228604-29-1)

4-(2,4,6-trihydroxyphenyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 2228604-29-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butan-2-one backbone substituted with a 2,4,6-trihydroxyphenyl group, exhibits a unique combination of functional moieties that make it a promising candidate for various biochemical applications.

The 2,4,6-trihydroxyphenyl moiety, also known as 2,4,6-trihydroxybenzene or pyrogallol derivative, imparts hydrophilicity and potential redox activity to the molecule. This feature is particularly intriguing in the context of drug design, where such functional groups are often employed to enhance binding affinity to biological targets or to modulate metabolic stability. The presence of three hydroxyl groups in an ortho position relative to each other increases the compound's reactivity and solubility in polar solvents, which is advantageous for both in vitro and in vivo studies.

The butan-2-one component of the molecule introduces a ketone group at the second carbon of a butane chain. This structural feature can serve as a handle for further chemical modifications, such as condensation reactions with amino acids or peptides to form amides, or oxidation to yield carboxylic acids. Such modifications are frequently employed in the synthesis of peptidomimetics and other bioactive molecules. The ketone group also participates in various spectroscopic techniques, making it easier to monitor reaction progress and purity during synthetic procedures.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of 4-(2,4,6-trihydroxyphenyl)butan-2-one. Molecular docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. For instance, preliminary simulations indicate potential binding to lipoxygenases and cyclooxygenases, which are key enzymes in the biosynthesis of prostaglandins and leukotrienes—mediators of inflammatory responses.

In vitro studies have begun to explore the biological activity of CAS No. 2228604-29-1. Initial reports highlight its antioxidant properties, attributed to the redox-active nature of the 2,4,6-trihydroxyphenyl group. Experiments using DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging assays have demonstrated significant free radical quenching activity, suggesting potential utility as an antioxidant agent. Furthermore, cell culture experiments indicate that this compound may modulate signaling pathways associated with cell proliferation and differentiation.

The structural motif of 4-(2,4,6-trihydroxyphenyl)butan-2-one also finds relevance in the development of enzyme inhibitors. The hydroxyl-rich phenolic ring can engage in hydrogen bonding interactions with polar residues in enzyme active sites. This has led researchers to investigate its potential as an inhibitor of tyrosine kinases and other enzymes implicated in cancer progression. Preliminary data suggest that it may disrupt signaling cascades involving these kinases without significant off-target effects.

From a synthetic chemistry perspective, CAS No. 2228604-29-1 serves as an interesting scaffold for exploring novel reaction pathways. Transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at positions adjacent to the ketone or hydroxyl moieties. Such modifications could lead to derivatives with enhanced bioactivity or improved pharmacokinetic profiles. Additionally, 4-(2,4,6-trihydroxyphenyl)butan-2-one has been used as a precursor in asymmetric synthesis efforts aimed at producing enantiomerically pure compounds with tailored biological properties.

The growing interest in natural product-inspired drug discovery has also spurred investigations into derivatives of CAS No. 2228604-29-1 that mimic structural features found in bioactive natural products. By leveraging computational tools to identify key pharmacophoric elements within this compound, researchers aim to design analogs with optimized activity against specific disease targets while minimizing toxicity concerns.

As our understanding of molecular interactions continues to evolve, 4-(2,4,6-trihydroxyphenyl)butan-2-one (CAS No. 2228604-29-1) is poised to play an increasingly important role in medicinal chemistry research programs worldwide. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, from anti-inflammatory agents to anticancer drugs—and beyond.